1. Home
  2. Product
  3. 3-[(E)-4-(4-hydroxyphenyl)hex-3-en-3-yl]phenol
3-[(E)-4-(4-hydroxyphenyl)hex-3-en-3-yl]phenol 3-[(E)-4-(4-hydroxyphenyl)hex-3-en-3-yl]phenol
Brand Name: Vulcanchem
CAS No.: 133683-37-1
VCID: VC21190563
InChI: InChI=1S/C18H20O2/c1-3-17(13-8-10-15(19)11-9-13)18(4-2)14-6-5-7-16(20)12-14/h5-12,19-20H,3-4H2,1-2H3/b18-17+
SMILES: CCC(=C(CC)C1=CC(=CC=C1)O)C2=CC=C(C=C2)O
Molecular Formula: C18H20O2
Molecular Weight: 268.3 g/mol

3-[(E)-4-(4-hydroxyphenyl)hex-3-en-3-yl]phenol

CAS No.: 133683-37-1

Cat. No.: VC21190563

Molecular Formula: C18H20O2

Molecular Weight: 268.3 g/mol

* For research use only. Not for human or veterinary use.

3-[(E)-4-(4-hydroxyphenyl)hex-3-en-3-yl]phenol - 133683-37-1

Specification

CAS No. 133683-37-1
Molecular Formula C18H20O2
Molecular Weight 268.3 g/mol
IUPAC Name 3-[(E)-4-(4-hydroxyphenyl)hex-3-en-3-yl]phenol
Standard InChI InChI=1S/C18H20O2/c1-3-17(13-8-10-15(19)11-9-13)18(4-2)14-6-5-7-16(20)12-14/h5-12,19-20H,3-4H2,1-2H3/b18-17+
Standard InChI Key IAGNXGPTSBNKLV-ISLYRVAYSA-N
Isomeric SMILES CC/C(=C(/CC)\C1=CC(=CC=C1)O)/C2=CC=C(C=C2)O
SMILES CCC(=C(CC)C1=CC(=CC=C1)O)C2=CC=C(C=C2)O
Canonical SMILES CCC(=C(CC)C1=CC(=CC=C1)O)C2=CC=C(C=C2)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19